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Compound of Interest

Compound Name: Cerium;iron

Cat. No.: B15488352

The cerium-iron (Ce-Fe) binary system is of significant interest, particularly in the development
of magnetic materials. Cerium, the most abundant of the rare-earth elements, can form
intermetallic compounds with iron that exhibit unique magnetic properties.[1][2][3] A thorough
understanding of the Ce-Fe phase diagram is crucial for controlling the microstructure and,
consequently, the performance of Ce-Fe based alloys. This guide provides an in-depth
overview of the stable phases, invariant reactions, and crystallographic data associated with
the cerium-iron system.

Stable Phases and Crystal Structures

The Ce-Fe system is characterized by the terminal solid solutions of cerium and iron, and two
stable intermetallic compounds: CeFez and CezFe17.[4] The solid solubility of cerium in iron and
iron in cerium is very low.[5][6]

o Terminal Solid Solutions: These include a-Fe (BCC), y-Fe (FCC), d-Fe (BCC), y-Ce (FCC),
and 6-Ce (BCC).

e Intermetallic Compounds:

o CeFez: This compound is a Laves phase.[7] It possesses a cubic crystal structure with the
Fd-3m space group.[7][8] In this structure, each cerium atom is coordinated with twelve
iron atoms.[7]
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o CezFe17: This compound crystallizes in the rhombohedral Th2Zn17-type structure,
belonging to the R-3m space group.[1][9][10] The iron atoms occupy four distinct
crystallographic sites (6¢, 9d, 18f, 18h), while cerium atoms occupy a single site (6¢).[9]
[10]

Pearson Crystal Lattice
Phase Space Group
Symbol System Parameters (A)
(a-Fe) cl2 Cubic Im-3m a=2.8665
(y-Fe) cF4 Cubic Fm-3m a = 3.6468
(5-Fe) cl2 Cubic Im-3m a=2.9322
(y-Ce) cF4 Cubic Fm-3m a=5.1610
(5-Ce) cl2 Cubic Im-3m a=4.12
CeFe: cF24 Cubic Fd-3m a=7.35
a=28.445,c=
CezFe1r hR57 Rhombohedral R-3m
12.610

Note: Lattice parameters are approximate and can vary with temperature and composition.[7]

[°]

Invariant Reactions

The formation of the stable phases in the Ce-Fe system is governed by several invariant
reactions, including two peritectic reactions and one eutectic reaction.[4] A peritectic reaction
involves a liquid and a solid phase reacting to form a new solid phase upon cooling.[11][12] A
eutectic reaction is a transformation where a single liquid phase solidifies into two different solid
phases.[11][13]
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. Temperature Composition Reaction
Reaction Type .
(°C) (at. % Fe) Equation
o L(41) + &- L+ d-Fe «
1 Peritectic ~1200
Fe(>99) CezFe1r
o L(50) + L + CezFe17 «
2 Peritectic ~1110
CezFe17(89.5) CeFe2z
) L - y-Ce+
3 Eutectic ~592 L(83.6)
CeFe2z

Note: Compositions and temperatures are approximate values based on assessed phase
diagrams.[4][14]

Solubility Data
The mutual solid solubility between cerium and iron is extremely limited.

e Solubility of Ce in Fe: The maximum solubility of cerium in a-Fe at room temperature has
been calculated to be approximately 0.0048 wt.%.[5]

» Solubility of Fe in Ce: The solubility of iron in cerium is also negligible.

Solute Solvent Temperature Solubility (wt. %)

Ce o-Fe Room Temp. 0.0048 (calculated)[5]

Fe y-Ce 592 °C < 0.1 (estimated)
Visualizations

The following diagram illustrates the logical relationships between the phases and the invariant
reactions in the Ce-Fe system as temperature decreases.
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Caption: Logical flow of phase formation in the Ce-Fe system.
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Experimental Protocols

The determination of a phase diagram like that of the Ce-Fe system involves a combination of
experimental techniques to identify phase boundaries and structures. Key methods include
Differential Thermal Analysis (DTA), X-ray Diffraction (XRD), and Scanning Electron
Microscopy with Energy Dispersive Spectroscopy (SEM-EDS).[15]

. Differential Thermal Analysis (DTA):

Objective: To detect thermal events such as melting, solidification, and solid-state
transformations.

Methodology: A small sample of the Ce-Fe alloy and an inert reference material are heated
or cooled under a controlled atmosphere at a constant rate. The temperature difference
between the sample and the reference is monitored. Endothermic or exothermic events in
the sample (phase transformations) appear as peaks on the DTA curve, indicating the
transformation temperatures.[15]

. X-ray Diffraction (XRD):

Objective: To identify the crystal structure of the phases present at different temperatures
and compositions.

Methodology: Alloy samples are prepared and annealed at specific temperatures to achieve
equilibrium. They are then quenched to preserve the high-temperature phases. The samples
are ground into a powder and analyzed using an X-ray diffractometer. The resulting
diffraction pattern is a fingerprint of the crystal structures present, which can be compared to
databases to identify the phases.[15]

. Scanning Electron Microscopy (SEM) with Energy Dispersive Spectroscopy (EDS):

Objective: To observe the microstructure and determine the chemical composition of the
constituent phases.

Methodology: Annealed and quenched samples are sectioned, polished, and sometimes
etched. They are then examined in an SEM. The backscattered electron (BSE) mode is
particularly useful as it provides contrast based on atomic number, helping to distinguish
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between different phases. EDS is then used to perform a quantitative chemical analysis of
each distinct phase observed in the microstructure.[15]
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Caption: A typical workflow for experimentally determining a binary phase diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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